Cas no 2548982-66-5 (4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole)

• Product Name: 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole
• CAS No: 2548982-66-5
• MF: C₁₆H₂₁N₃
• MW: 255.358043432236
• CID: 5311460
• PubChem ID: 154882982
• Update Time: 2025-07-15

4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• AKOS040715531
• 2548982-66-5
• 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole
• F6677-2701
• 4-Methyl-1-[[1-(1-phenylethyl)-3-azetidinyl]methyl]-1H-pyrazole

• Inchi： 1S/C16H21N3/c1-13-8-17-19(9-13)12-15-10-18(11-15)14(2)16-6-4-3-5-7-16/h3-9,14-15H,10-12H2,1-2H3
• InChI Key： LDCAKHNUFDKYGA-UHFFFAOYSA-N
• SMILES： N1(CC2CN(C(C3=CC=CC=C3)C)C2)C=C(C)C=N1

Computed Properties

• Exact Mass: 255.173547683g/mol
• Monoisotopic Mass: 255.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.1Ų

Experimental Properties

• Density: 1.11±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 366.0±17.0 °C(Predicted)
• pka: 8.36±0.10(Predicted)

Additional information on 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole

Introduction to 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole (CAS No. 2548982-66-5)

4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2548982-66-5, this molecule represents a confluence of heterocyclic chemistry and medicinal innovation, making it a subject of intense research interest. The compound's structure incorporates a pyrazole core, which is a well-documented scaffold in drug discovery, modified with an azetidine ring and an ethylphenyl substituent, lending it a distinct chemical profile that may confer novel pharmacological properties.

The pyrazole moiety is particularly noteworthy in medicinal chemistry, as it is present in numerous FDA-approved drugs and has demonstrated efficacy across a range of therapeutic areas, including antiviral, anti-inflammatory, and anticancer applications. The presence of the azetidine ring further diversifies the molecule's chemical space, introducing potential interactions with biological targets that may not be accessible to simpler pyrazole derivatives. This combination of structural elements positions 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole as a promising candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy than ever before. By leveraging machine learning algorithms and molecular docking techniques, scientists can now simulate the interactions between 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole and various biological targets, including enzymes and receptors. These predictions have guided experimental efforts and have led to the identification of novel lead compounds with improved pharmacokinetic profiles. The integration of computational methods with traditional experimental approaches has significantly accelerated the drug discovery process, making compounds like 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole more accessible for therapeutic development.

The synthesis of 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodology have made it possible to construct such intricate molecules with high efficiency and yield. For instance, transition metal-catalyzed cross-coupling reactions have revolutionized the assembly of heterocyclic compounds, allowing for the precise construction of multi-functionalized scaffolds like the one found in this compound. These advances have not only simplified the synthesis but also opened up new avenues for structural diversification, enabling chemists to explore a broader spectrum of biological activities.

In terms of biological activity, preliminary studies on 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain kinases and other enzymes implicated in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to modulate receptor activity has been observed in some preliminary assays, indicating possible applications in treating neurological disorders. While these findings are encouraging, further research is needed to fully elucidate the pharmacological profile of this compound and to assess its potential for clinical translation.

The role of small molecules like 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole in modulating complex biological processes cannot be overstated. These molecules serve as crucial tools for understanding disease mechanisms and for developing targeted therapies. The ability to design and synthesize compounds with specific structural features allows researchers to fine-tune their interactions with biological targets, leading to more effective treatments with fewer side effects. As our understanding of biology continues to evolve, so too does our capacity to create innovative molecules that address unmet medical needs.

Looking ahead, the future of research involving 4-methyl-1-{[1-(1-phenylethyl)azetidin-3-yl]methyl}-1H-pyrazole appears bright. Ongoing studies are aimed at optimizing its chemical properties for better bioavailability and reduced toxicity. Furthermore, exploring its potential in combination therapies may unlock new therapeutic strategies that leverage synergistic effects between different compounds. The continued investigation into this molecule underscores the dynamic nature of pharmaceutical research and highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians.

In conclusion,4-methyl-1-{[1-(1 phenylethyl) azetidin 3 yl]methyl} iven its unique structure , promising preliminary data ,and . The challenges associated with its synthesis highlight the ingenuity required in modern drug discovery but also underscore the progress being made through innovative methodologies . As research progresses ,this compound holds promise for contributing significantly advances .